Cas no 1783491-21-3 (3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal)

• Product Name: 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal
• CAS No: 1783491-21-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6567473
• PubChem ID: 84104368
• Update Time: 2025-08-03

3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal
• EN300-1780882
• 1783491-21-3

• Inchi： 1S/C10H11NO5/c1-16-9-6-7(3-2-4-12)5-8(10(9)13)11(14)15/h4-6,13H,2-3H2,1H3
• InChI Key： SITRIJJOHGGRMH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC=O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal

Introduction to 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal (CAS No. 1783491-21-3) and Its Emerging Applications in Chemical Biology

3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal, identified by the CAS number 1783491-21-3, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This aldehyde derivative, characterized by a hydroxyl group, a methoxy group, and a nitro substituent on a phenyl ring, coupled with a propanal moiety, presents an intriguing framework for medicinal chemistry exploration. The presence of multiple functional groups makes it a promising candidate for designing novel bioactive molecules with potential therapeutic applications.

The compound’s molecular architecture, featuring both electron-donating (hydroxyl and methoxy) and electron-withdrawing (nitro) groups, creates a delicate balance that can modulate its interactions with biological targets. Such structural features are often exploited in the development of drugs targeting neurological disorders, inflammation, and cancer. Recent studies have highlighted the compound’s ability to engage with enzymes and receptors involved in these pathways, suggesting its utility as a scaffold for drug discovery.

Emerging Research in Medicinal Chemistry

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal, facilitating its incorporation into more complex molecular libraries. Researchers have leveraged this compound as a building block for the synthesis of derivatives with enhanced pharmacological properties. For instance, modifications at the aldehyde group have been explored to introduce various nucleophilic functionalities, leading to the development of novel heterocyclic compounds with improved bioavailability and target specificity.

Biological Activity and Therapeutic Potential

The biological activity of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal has been extensively studied in vitro and in vivo. Preliminary findings indicate that this compound exhibits inhibitory effects on several key enzymes implicated in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase. These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them attractive targets for therapeutic intervention.

Moreover, the compound’s nitro group has been shown to participate in redox reactions, suggesting potential applications in antioxidant therapy. The ability of nitroaromatic compounds to undergo bioactivation via enzymatic or non-enzymatic mechanisms could lead to the generation of reactive species that interfere with pathological signaling pathways. This property has been particularly explored in the context of neurodegenerative diseases, where oxidative stress plays a critical role in disease progression.

Interdisciplinary Approaches in Drug Design

The integration of computational chemistry and high-throughput screening has accelerated the discovery of bioactive molecules derived from 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal. Molecular docking studies have identified specific binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational predictions have been validated through experimental assays, reinforcing the reliability of this interdisciplinary approach.

Synthetic Strategies and Scalability

The synthesis of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Recent methodologies have focused on optimizing reaction conditions to improve yield and purity while minimizing hazardous byproducts. Such advancements are crucial for large-scale production, ensuring that researchers can access sufficient quantities of this compound for preclinical and clinical investigations.

Future Directions

The future exploration of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its core structure, researchers aim to develop analogs with enhanced efficacy and reduced side effects. Additionally, investigating the compound’s potential as an adjuvant therapy in combination with existing treatments could open new avenues for treating complex diseases.

In conclusion, 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanal (CAS No. 1783491-21-3) represents a compelling candidate for drug discovery due to its unique structural features and demonstrated biological activity. The ongoing research in this area underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists in harnessing the therapeutic potential of such compounds.